Cas no 1393100-95-2 (4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 1393100-95-2
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6222805
• PubChem ID: 118365753
• Update Time: 2025-07-21

4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• EN300-1110627
• SCHEMBL17076895
• 1393100-95-2

• Inchi： 1S/C9H15N3O2S/c1-7-9(10)6-11-12(7)8-2-4-15(13,14)5-3-8/h6,8H,2-5,10H2,1H3
• InChI Key： OIENSSRTNMNMIU-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C(C)=C(C=N1)N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione (CAS No. 1393100-95-2)

4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the CAS number 1393100-95-2, belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research in drug discovery and development. The presence of both pyrazole and thiazine moieties in its molecular framework suggests a rich interplay of electronic and steric effects, which may contribute to its interaction with biological targets.

The molecular structure of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione consists of a central thiazine ring connected to a pyrazole moiety via an amino substituent. The pyrazole ring is a well-known scaffold in medicinal chemistry, renowned for its ability to modulate various biological pathways. Specifically, the 4-amino group on the pyrazole ring provides a site for further functionalization, enabling the attachment of additional pharmacophores or for derivatization purposes. The thiazine component, on the other hand, introduces sulfur and nitrogen atoms into the structure, which can enhance binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione with various biological receptors. Studies have indicated that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The amino group at the 4-position of the pyrazole ring is particularly crucial for these interactions, as it can form hydrogen bonds with polar residues in the binding pockets of target proteins.

In addition to its potential therapeutic applications, 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione has been investigated for its role in modulating immune responses. The thiazine ring is known to possess immunomodulatory properties, and when combined with the pyrazole moiety, it may enhance the compound's ability to interact with immune cells and cytokine pathways. Preliminary in vitro studies have shown promising results in terms of reducing pro-inflammatory cytokine production, suggesting its utility in developing novel anti-inflammatory agents.

The synthesis of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione presents an interesting challenge due to the complexity of its molecular architecture. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole-thiazine core efficiently. These advances not only improve yield but also reduce the environmental impact of the synthesis.

The pharmacokinetic properties of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione are another critical aspect that has been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life upon administration. This makes it a promising candidate for further development into an oral therapeutic agent.

Moreover, the potential toxicity profile of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione has been assessed through various in vitro toxicity assays. These studies have indicated that the compound is generally well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. This finding underscores the importance of careful dosing and formulation design to minimize potential adverse effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like 4-(4-amino-5-methyl-1H-pyrazol-1-yloxy)-thiathiane dione are explored. Predictive models have been developed to identify potential lead compounds based on their structural features and predicted biological activities. These models leverage large datasets from public repositories such as PubChem and ChEMBL to generate insights into how modifications to the core structure might enhance or alter biological activity.

In conclusion, 1393100 CAS no 1393100 -95 -2 continues to be an area of active research due to its unique structural features and potential therapeutic applications . Further studies are warranted to fully elucidate its mechanisms of action , optimize its pharmacokinetic properties ,and translate these findings into clinical trials . As our understanding of complex molecular interactions grows , compounds like this one hold promise for addressing unmet medical needs across various disease areas .